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Compound of Interest

Compound Name: Hainanmurpanin

Cat. No.: B016064 Get Quote

These application notes provide a comprehensive protocol for the extraction and purification of

Hainanmurpanin, a coumarin found in the leaves of Murraya paniculata (L.) Jack, also known

as Murraya exotica L. The described methodology is intended for researchers, scientists, and

professionals in drug development interested in isolating this compound for further study.

Introduction
Hainanmurpanin is a natural coumarin that has been isolated from the aerial parts of Murraya

paniculata[1]. The following protocol is based on a detailed study by Wang et al. (2018), which

employs a combination of supercritical fluid extraction (SFE) and high-speed countercurrent

chromatography (HSCCC) to achieve high purity of the final compound[2]. This method is

efficient and yields a significant amount of Hainanmurpanin from the plant material.

Data Presentation
The following table summarizes the quantitative data from the extraction and purification

process as described by Wang et al. (2018)[2].
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Parameter Value Unit

Starting Plant Material (Leaves

of Murraya exotica L.)
100 g

Supercritical Fluid Extraction

(SFE)

Pressure 27 MPa

Temperature 52 °C

Volume of Entrainer 60 mL

Yield of Crude Extracts 7.91 g

Solvent Extraction

Methanol/Water Solution 80% v/v

Yield of Methanol/Water

Extracts
4.23 g

High-Speed Countercurrent

Chromatography (HSCCC)

Initial HSCCC Concentrates 900 mg

Final Yield of Hainanmurpanin 103.2 mg

Purity of Hainanmurpanin 97.66 %

Experimental Protocols
Plant Material Preparation

Source: Leaves of Murraya exotica L. (a synonym of Murraya paniculata).

Preparation: The leaves should be dried and ground into a fine powder to increase the

surface area for efficient extraction.

Supercritical Fluid Extraction (SFE) with CO₂
This initial extraction step isolates the crude extract from the plant material.
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Apparatus: A supercritical fluid extractor.

Procedure:

Load the ground leaf powder into the extraction vessel.

Set the SFE parameters as follows:

Pressure: 27 MPa

Temperature: 52°C

Entrainer Volume: 60 mL

Perform the extraction with CO₂ as the supercritical fluid.

Collect the resulting crude extract. From 100 g of leaves, a yield of approximately 7.91 g of

crude extract can be expected[2].

Solvent Extraction
This step further refines the crude extract.

Solvent: 80% methanol in water.

Procedure:

Dissolve the crude extract obtained from SFE in the 80% methanol/water solution.

Condense the solution to obtain the methanol/water extract. This process yields

approximately 4.23 g of extract from the initial crude extract[2].

Two-Step High-Speed Countercurrent Chromatography
(HSCCC)
This chromatographic technique is used for the final isolation and purification of

Hainanmurpanin.

Apparatus: A high-speed countercurrent chromatograph.
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Procedure:

Enrichment Step (Conventional HSCCC):

Subject the methanol/water extract to an initial round of HSCCC for enrichment of the

target compounds.

This step is expected to yield approximately 2.50 g of concentrate from 4.23 g of the

methanol/water extract[2].

Purification Step (Consecutive HSCCC):

From 900 mg of the enriched concentrate, perform consecutive HSCCC to isolate

Hainanmurpanin.

This final purification step yields approximately 103.2 mg of Hainanmurpanin with a

purity of up to 97.66%[2].

Experimental Workflow Diagram
The following diagram illustrates the workflow for the extraction and purification of

Hainanmurpanin.
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Caption: Workflow for Hainanmurpanin Extraction and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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